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Compound of Interest

Compound Name: 2-(Methoxymethyl)pyridine

Cat. No.: B1295691

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural formula, properties,
synthesis, and analysis of 2-(Methoxymethyl)pyridine and its key structural isomers. This
information is critical for professionals in drug discovery and organic synthesis, where pyridine
derivatives are common structural motifs.

Introduction to 2-(Methoxymethyl)pyridine

2-(Methoxymethyl)pyridine is a heterocyclic organic compound featuring a pyridine ring
substituted at the 2-position with a methoxymethyl group. Its chemical formula is C7HsNO, and
it has a molecular weight of 123.15 g/mol .[1] This compound and its isomers are valuable
intermediates in the synthesis of pharmaceuticals and other fine chemicals.[2][3][4] The
pyridine moiety can engage in hydrogen bonding and modulate the electronic properties of a
molecule, making it a significant scaffold in medicinal chemistry.

Structural Formula:
e SMILES: COCC1=CC=CC=N1[1][5]
e InChl: INnChI=1S/C7H9NO/c1-9-6-7-4-2-3-5-8-7/h2-5H,6H2,1H3[1]

« CAS Number: 23579-92-2[1]
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Structural Isomers of 2-(Methoxymethyl)pyridine

The structural isomers of 2-(Methoxymethyl)pyridine with the same molecular formula,
C7H9NO, can be categorized into positional isomers and functional group isomers.

Positional Isomers

These isomers differ in the position of the methoxymethyl group on the pyridine ring.
o 3-(Methoxymethyl)pyridine: The methoxymethyl group is at the 3-position.

e 4-(Methoxymethyl)pyridine: The methoxymethyl group is at the 4-position.[2]

Functional Group Isomers

These isomers have different functional groups while maintaining the same molecular formula.
Key examples include:

o Methoxypyridines: The methoxy group is directly attached to the pyridine ring, and a methyl
group is also on the ring.

o Examples include various isomers of methyl-methoxypyridine.

» N-Methyl-pyridones: These isomers feature a methyl group on the nitrogen atom of the
pyridine ring and a carbonyl group.

o N-Methyl-2-pyridone: A common and stable isomer.

o Aminophenoxymethanes: These are isomers where the aromatic ring is a benzene ring with
an amino and a methoxy group.

Physical and Chemical Properties

The physical and chemical properties of 2-(Methoxymethyl)pyridine and its isomers are
summarized in the table below. These properties are crucial for their handling, separation, and
characterization.
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Molecular . . .
Molecular . Boiling Melting Density
Compound Weight ( . .
Formula Point (°C) Point (°C) (g/mL)
g/mol )
2- 177.6 at 760 Lol
(Methoxymet ~ C7HoNO 123.15[1] mmHg N/A T
o ) (Predicted)
hyl)pyridine (Predicted)
3-
177.6 at 760
(Methoxymet ~ C7HoNO 123.15[6] N/A 1.01[6]
- mmHg[6]
hyl)pyridine
4-
(Methoxymet ~ C7HoNO 123.15 N/A N/A N/A
hyl)pyridine
N-Methyl-2- 250 at 740 1112 at 25
_ CsH7NO 109.13[7] 30-32[7]
pyridone mmHg[7] °C[7]
2-
Methoxypyridi  CeH7NO 109.13 142 N/A 1.038 at 25°C
ne
3-
o 65 at 15 1.083 at 25
Methoxypyridi  CeH7NO 109.13[8] N/A
mmHg[8] °C[8]
ne
4-
Methoxypyridi  CeH7NO 109.13[9] N/A N/A N/A
ne

Note: "N/A" indicates that reliable experimental data was not readily available in the searched

sources. Some values are predicted and should be treated as estimates.

Experimental Protocols

Detailed experimental protocols are essential for the synthesis and analysis of these

compounds in a research setting.

Synthesis of N-Methyl-2-pyridone
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A common method for the synthesis of N-Methyl-2-pyridone involves the methylation of 2-
pyridone or the oxidation of 1-methylpyridinium salts. A detailed procedure for the oxidation of
1-methylpyridinium methyl sulfate is provided by Organic Syntheses.

Procedure Outline;

e Preparation of 1-Methylpyridinium Methyl Sulfate: Dry pyridine is reacted with dimethyl
sulfate. The reaction mixture is heated to ensure completion.

» Oxidation: The crude pyridinium salt is dissolved in water and cooled. Separate solutions of
potassium ferricyanide and sodium hydroxide are added dropwise while maintaining a low
temperature.

o Extraction and Purification: The reaction mixture is saturated with potassium carbonate, and
the product is extracted with a suitable solvent (e.g., a mixture of alcohol and ether). The
solvent is removed, and the residue is distilled under reduced pressure to yield pure 1-
methyl-2-pyridone.

General Synthesis of (Methoxymethyl)pyridine Isomers

The synthesis of 2-, 3-, and 4-(methoxymethyl)pyridine can be achieved through various
synthetic routes, often starting from the corresponding pyridinecarboxylic acid, cyanopyridine,
or hydroxymethylpyridine.

General Workflow for Synthesis of (Methoxymethyl)pyridines:
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General Synthesis of (Methoxymethyl)pyridines

Starting Materials

Pyridinecarboxylic Acid Cyanopyridine Hydroxymethylpyridine

Reduction (e.g., LiAIH4) |Reduction (e.g., H2/Pd-C)

Key Intermediates

Pyridine Methanol Halogenation (e.g., SOCI2)

&alogenaﬁon

Halomethylpyridine

illiamson Ether Synthesis (e.g., with CH3I, base)

Alkoxidation (e.g., NaOMe)

Final Produgt

Methoxymethylpyridine

Click to download full resolution via product page

Caption: General synthetic routes to (methoxymethyl)pyridines.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) and Gas Chromatography-Mass Spectrometry (GC-MS)
are powerful techniques for the identification and characterization of these isomers.
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1H NMR Spectroscopy: The chemical shifts of the pyridine ring protons are indicative of the
substituent position. For instance, in 2-substituted pyridines, the proton at the 6-position is
typically the most downfield. The methoxymethyl group will show a singlet for the methyl
protons and a singlet for the methylene protons.

13C NMR Spectroscopy: The chemical shifts of the carbon atoms in the pyridine ring are also
sensitive to the position of the substituent.

GC-MS Analysis: GC can be used to separate the different isomers based on their boiling
points and polarities. The mass spectra will show a molecular ion peak corresponding to the
molecular weight of the compound (123 g/mol for methoxymethylpyridines) and characteristic
fragmentation patterns that can help in identifying the specific isomer.

Logical Workflow for Isomer Identification:
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Isomer Identification Workflow

Unknown C7HINO Isomer
Mass Spectrometry (MS) NMR Spectroscopy (1H, 13C) Infrared (IR) Spectroscopy
R Analysis

MSAnalysis

13C NMR: Number of Signals Characteristic Absorptions (e.g., C=0 for pyridone)

1H NMR: Chemical Shifts & Coupling

/

Correlate Spectroscopic Data

Molecular lon Peak (m/z) Fragmentation Pattern

Identified Isomer

2-(Methoxymethyl)pyridine 3-(Methoxymethyl)pyridine 4-(Methoxymethyl)pyridine N-Methyl-2-pyridone

Click to download full resolution via product page

Caption: A logical workflow for the identification of C7HoNO isomers.

Applications in Drug Development and Research

Pyridine derivatives are integral to the development of new therapeutic agents. 2-
(Methoxymethyl)pyridine and its isomers serve as versatile building blocks in the synthesis of
more complex molecules with potential biological activity.[4] For example, they can be used in
the creation of ligands for coordination chemistry, which are essential in catalysis and material
science.[2] The methoxymethyl group can be modified or used as a handle to introduce other
functionalities, allowing for the exploration of structure-activity relationships in drug design.
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Conclusion

2-(Methoxymethyl)pyridine and its structural isomers are important compounds in the fields of
organic synthesis and medicinal chemistry. A thorough understanding of their structures,
properties, and synthetic routes is crucial for their effective utilization in research and
development. This guide provides a foundational overview to aid scientists and researchers in
their work with these valuable pyridine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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